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Compound of Interest

Compound Name: Isobutyl methyl phthalate

Cat. No.: B15440008

This technical guide provides a detailed overview of isobutyl methyl phthalate, including its
Chemical Abstracts Service (CAS) number and molecular structure. Recognizing the limited
availability of in-depth technical data for this specific compound, this guide also offers a
comprehensive review of the closely related and extensively studied diisobutyl phthalate
(DIBP), as well as butyl isobutyl phthalate, to provide valuable context for researchers,
scientists, and drug development professionals.

Isobutyl Methyl Phthalate

Isobutyl methyl phthalate is a dicarboxylic acid ester. Detailed experimental data for this
specific phthalate is sparse in scientific literature.

Chemical Identification and Molecular Structure

The fundamental identifiers and structural information for isobutyl methyl phthalate are
summarized below.

CAS Number: 73513-54-9[1]
Molecular Formula: C13H1604[1]
IUPAC Name: 1-O-methyl 2-O-(2-methylpropyl) benzene-1,2-dicarboxylate[1]

Molecular Structure:
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Caption: Molecular Structure of Isobutyl methyl phthalate.

Physicochemical Properties

The following table summarizes the computed physicochemical properties of isobutyl methyl

phthalate.
Property Value Reference
Molecular Weight 236.26 g/mol [1]
XLogP3 2.8 [1]
Exact Mass 236.10485899 Da [1]
Polar Surface Area 52.6 A2 [1]
Rotatable Bond Count 5 [1]

Diisobutyl Phthalate (DIBP)

Diisobutyl phthalate (DIBP) is a widely used plasticizer and a common substitute for dibutyl
phthalate (DBP).[2][3] Due to its extensive use, DIBP has been the subject of numerous
toxicological and metabolic studies.

Chemical Identification and Physicochemical Properties
CAS Number: 84-69-5[2]

Molecular Formula: C16H2204[2]
IUPAC Name: Bis(2-methylpropyl) benzene-1,2-dicarboxylate[2]
Synonyms: DIBP, Palatinol IC[2]

The physical and chemical properties of DIBP are presented in the table below.
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Property Value Reference
Molecular Weight 278.34 g/mol [4]
Melting Point -64 °C [4]
Boiling Point 327 °C [4]
Density 1.039 g/mL at 25 °C [3]
Flash Point >230 °F [4]
Water Solubility Insoluble [2]
Refractive Index 1.49 at 20 °C [3]

Experimental Protocols

DIBP is synthesized via the esterification of phthalic anhydride with isobutanol, typically using

an acid catalyst.[2]

Reaction Workflow:
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Reactants Reaction Conditions

Acid Catalyst
(e.g., H2S0a4)

AN K4 -

Phthalic Anhydride Isobutanol Elevated Temperature

Esterification Reaction

/ Products\‘

Diisobutyl Phthalate Water (byproduct)

Butyl Isobutyl Phthalate a-Glucosidase

\

Diisobutyl Phthalate (DIBP) Inhibition (Non-competitive)

Hydrolysis (Esterases) decreases
Monoisobutyl Phthalate (MIBP) Carbohydrate Digestion
Oxidation (Cytochrome P450) eads to reduced

Oxidized Metabolites
(e.g., 20H-MIBP, 30H-MIBP)

N ;

Glucuronidation Reduced Blood Glucose Levels

Glucose Absorption

Urinary Excretion

Hypoglycemic Effect
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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